Cas no 2032584-04-4 (N-(3-fluorophenyl)-2-(piperazin-1-yl)acetamide dihydrochloride)

• Product Name: N-(3-fluorophenyl)-2-(piperazin-1-yl)acetamide dihydrochloride
• CAS No: 2032584-04-4
• MF: C₁₂H₁₈Cl₂FN₃O
• MW: 310.195224285126
• CID: 5998358
• PubChem ID: 120021928
• Update Time: 2025-10-29

N-(3-fluorophenyl)-2-(piperazin-1-yl)acetamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2032584-04-4
• N-(3-fluorophenyl)-2-(piperazin-1-yl)acetamide dihydrochloride
• EN300-37370303
• AKOS026018268

• Inchi： 1S/C12H16FN3O.2ClH/c13-10-2-1-3-11(8-10)15-12(17)9-16-6-4-14-5-7-16;;/h1-3,8,14H,4-7,9H2,(H,15,17);2*1H
• InChI Key： CGEMXAOKLZUCIO-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1=CC=CC(=C1)NC(CN1CCNCC1)=O

Computed Properties

• Exact Mass: 309.0810958g/mol
• Monoisotopic Mass: 309.0810958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4Ų

Additional information on N-(3-fluorophenyl)-2-(piperazin-1-yl)acetamide dihydrochloride

Introduction to N-(3-fluorophenyl)-2-(piperazin-1-yl)acetamide dihydrochloride (CAS No. 2032584-04-4)

N-(3-fluorophenyl)-2-(piperazin-1-yl)acetamide dihydrochloride, identified by its CAS number 2032584-04-4, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a fluorophenyl group and a piperazine moiety in its molecular structure contributes to its distinct chemical behavior and biological activity.

The piperazine moiety is well-known for its role in drug design, particularly in the development of central nervous system (CNS) therapeutics. Its structural flexibility and ability to form hydrogen bonds make it a valuable scaffold for designing molecules with enhanced pharmacological properties. In contrast, the fluorophenyl group introduces a fluorine atom, which can significantly influence the metabolic stability, binding affinity, and overall efficacy of the compound.

This dihydrochloride salt form of N-(3-fluorophenyl)-2-(piperazin-1-yl)acetamide enhances its solubility and bioavailability, making it more suitable for pharmaceutical applications. The compound's potential as an intermediate in the synthesis of more complex molecules has been explored in various research studies. Its dual functionality, combining the pharmacophoric properties of both piperazine and fluorophenyl, makes it a versatile building block for drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of N-(3-fluorophenyl)-2-(piperazin-1-yl)acetamide dihydrochloride with greater accuracy. Molecular docking studies have shown that this compound exhibits promising interactions with various biological targets, including enzymes and receptors involved in neurological disorders. These findings suggest that it may have therapeutic potential in conditions such as depression, anxiety, and other CNS-related diseases.

The synthesis of N-(3-fluorophenyl)-2-(piperazin-1-yl)acetamide dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the piperazine group typically involves nucleophilic substitution reactions, while the attachment of the fluorophenyl moiety often requires palladium-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high purity.

In vitro studies have begun to unravel the pharmacological profile of N-(3-fluorophenyl)-N'-((3-fluorophenyl)methylidene)acetohydrazide. Initial results indicate that this compound demonstrates moderate affinity for certain neurotransmitter receptors, suggesting its potential as a lead compound for further optimization. The fluorine atom's electronic effects are particularly noteworthy, as they can modulate the compound's binding interactions and metabolic fate.

The pharmaceutical industry has shown interest in exploring derivatives of N-(N'-((3-fluorophenyl)methylidene)acetohydrazide) due to its structural features. By modifying the substituents on the piperazine ring or introducing additional functional groups, researchers aim to enhance its therapeutic efficacy and reduce potential side effects. Such modifications are often guided by structure-activity relationship (SAR) studies, which provide insights into how changes in molecular structure affect biological activity.

The use of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like N-(N'-((3-fluorophenyl)methylidene)acetohydrazide). These technologies allow researchers to rapidly test thousands of compounds against various biological targets, identifying those with promising activity profiles. The integration of HTS with computational modeling has further streamlined the drug discovery pipeline, enabling faster identification of lead compounds for further development.

The safety and regulatory aspects of working with N-(N'-((3-fluorophenyl)methylidene)acetohydrazide) are also critical considerations. While not classified as a hazardous material, proper handling procedures must be followed to ensure worker safety and prevent contamination. Storage conditions must be controlled to maintain stability, and disposal methods must comply with environmental regulations.

In conclusion, N-(N'-((3-fluorophenyl)methylidene)acetohydrazide) represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its combination of a piperazine moiety and a fluorophenyl group makes it a versatile scaffold for drug design. As research continues, further insights into its pharmacological properties and synthetic pathways will undoubtedly emerge, paving the way for new treatments for various diseases.